Cas no 898755-21-0 (2'-Azetidinomethyl-2,3-dichlorobenzophenone)

• Product Name: 2'-Azetidinomethyl-2,3-dichlorobenzophenone
• CAS No: 898755-21-0
• MF: C₁₇H₁₅Cl₂NO
• MW: 320.213102579117
• CID: 870921
• PubChem ID: 24725329
• Update Time: 2025-09-19

2'-Azetidinomethyl-2,3-dichlorobenzophenone Chemical and Physical Properties

Names and Identifiers

• [2-(azetidin-1-ylmethyl)phenyl]-(2,3-dichlorophenyl)methanone
• 2'-AZETIDINOMETHYL-2,3-DICHLOROBENZOPHENONE
• 2'-AZETIDIN-1-YLMETHYL-2,3-DICHLOROBENZOPHENONE
• SB51608
• (2-(Azetidin-1-ylmethyl)phenyl)(2,3-dichlorophenyl)methanone
• DTXSID50643724
• AKOS016020771
• 898755-21-0
• 1-{[2-(2,3-DICHLOROBENZOYL)PHENYL]METHYL}AZETIDINE
• {2-[(Azetidin-1-yl)methyl]phenyl}(2,3-dichlorophenyl)methanone
• 2'-Azetidinomethyl-2,3-dichlorobenzophenone

• MDL： MFCD03842612
• Inchi： 1S/C17H15Cl2NO/c18-15-8-3-7-14(16(15)19)17(21)13-6-2-1-5-12(13)11-20-9-4-10-20/h1-3,5-8H,4,9-11H2
• InChI Key： LCEZZARQTKEDHJ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C1=CC=CC=C1CN1CCC1)=O)Cl

Computed Properties

• Exact Mass: 319.05300
• Monoisotopic Mass: 319.0530695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.36800